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Compound of Interest

Compound Name: Methyl (S)-(-)-lactate

Cat. No. B143375

An In-depth Technical Guide to the Physical Properties of Methyl (S)-(-)-lactate

This technical guide provides a comprehensive overview of the core physical properties of
Methyl (S)-(-)-lactate, tailored for researchers, scientists, and professionals in drug
development. The document presents quantitative data in a structured format, details the

experimental protocols for their determination, and includes visualizations for key experimental
workflows.

Core Physical and Chemical Properties

Methyl (S)-(-)-lactate, also known as methyl L-lactate, is a chiral ester of L-lactic acid.[1] It is a
colorless, clear liquid at room temperature and is recognized for its utility as a biodegradable
solvent and a building block in asymmetric synthesis for pharmaceuticals and fine chemicals.[1]

[2][3]
Data Presentation

The physical properties of Methyl (S)-(-)-lactate are summarized in the table below. These
values are compiled from various sources and represent typical measurements.
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Property

Value

Molecular Formula

CaHsOs3[1][4][5]

Molecular Weight 104.10 g/mol [6][7]

Appearance Clear, colorless liquid[3][8][9]

Boiling Point 144-145 °C at 760 mmHg[1][9][10]

Melting Point -66 °C[8][9][10]

Density 1.092 g/mL at 20 °C[1][10]1.09 g/mL at 25 °C

Refractive Index (nD20)

1.412 - 1.414[8][10]

Specific Optical Rotation

[a]*8/D: -8.1° (neat)[a]?°/D: -8.2° to -9° (neat)[3]
[11]

Solubility

Miscible with water (undergoes hydrolysis),
ethanol, and most alcohols[8][9][12]

Vapor Pressure

1.85 - 1.93 mmHg at 25 °C[8][13]

Flash Point

49 °C (121 °F)[8][14]

CAS Number

27871-49-4[1][4][9]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of liquid compounds like Methyl (S)-(-)-lactate.

Determination of Boiling Point (Micro-Boiling Point
Method)

This method is suitable for small sample volumes and provides a reasonably accurate
determination of the boiling point.[15][16]

Apparatus:

o Small test tube (e.g., 10 x 75 mm)
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Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or a metal heating block)[15]

Clamps and stand

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of Methyl (S)-(-)-lactate into the
small test tube.[17][18]

Capillary Insertion: Insert the capillary tube into the test tube with its open end submerged in
the liquid and the sealed end facing upwards.[17][18]

Apparatus Assembly: Attach the test tube to the thermometer. The thermometer bulb should
be level with or slightly below the liquid surface.

Heating: Immerse the assembly in the heating bath. Heat the apparatus gradually.[15]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube as the trapped air expands.[15] Continue gentle heating until a rapid and
continuous stream of bubbles is observed. This indicates that the vapor pressure of the
sample is overcoming the atmospheric pressure.

Boiling Point Reading: Stop heating and allow the apparatus to cool slowly. The point at
which the bubbling stops and the liquid just begins to enter the capillary tube is the boiling
point. Record the temperature at this moment.[15]

Determination of Refractive Index

The refractive index is a fundamental property that can be measured with high precision using

an Abbe refractometer.

Apparatus:

Abbe refractometer
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Constant temperature water bath

Dropper or pipette

Methyl (S)-(-)-lactate sample

Solvent for cleaning (e.g., ethanol or acetone)

Soft lens tissue

Procedure:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index
(e.q., distilled water).

Temperature Control: Circulate water from the constant temperature bath through the
refractometer prisms to maintain a constant temperature, typically 20°C.

Sample Application: Open the prism assembly. Using a clean dropper, place a few drops of
Methyl (S)-(-)-lactate onto the surface of the lower prism. Ensure the liquid spreads evenly.

Measurement: Close the prisms. Look through the eyepiece and turn the adjustment knob
until the boundary line between the light and dark fields is sharp and centered on the
crosshairs.

Reading: Read the refractive index value directly from the instrument's scale. If necessary,
use the dispersion compensation dial to eliminate any color fringes at the boundary line.

Cleaning: After the measurement, clean the prism surfaces thoroughly with a soft tissue
moistened with a suitable solvent.

Determination of Specific Optical Rotation

Optical rotation is a critical property for chiral molecules like Methyl (S)-(-)-lactate and is

measured using a polarimeter.

Apparatus:
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Polarimeter
Polarimeter cell (sample tube) of a known path length (e.g., 1 dm)
Sodium lamp (or other monochromatic light source, typically D-line at 589 nm)

Methyl (S)-(-)-lactate sample (neat liquid)

Procedure:

Instrument Calibration: Turn on the light source and allow it to stabilize. Fill the polarimeter
cell with a blank solvent (if measuring a solution) or leave it empty (for air blank) and place it
in the polarimeter. Adjust the analyzer until the field of view is at its darkest point (extinction).
Record this as the zero reading.

Sample Preparation: For a neat liquid like Methyl (S)-(-)-lactate, carefully fill the polarimeter
cell, ensuring no air bubbles are trapped in the light path.

Measurement: Place the filled cell into the sample chamber of the polarimeter.

Angle Reading: Rotate the analyzer until the uniform dark field is re-established. Record the
angle of rotation (a). A negative value indicates levorotation, as expected for the (-)
enantiomer.

Calculation of Specific Rotation: The specific rotation [a] is calculated using the formula:
[]AT =a/ (I x d) Where:

o o = observed rotation in degrees

[e]

| = path length of the cell in decimeters (dm)

(¢]

d = density of the neat liquid in g/mL at temperature T

[¢]

T = temperature in °C

[¢]

A = wavelength of light (e.g., D for sodium D-line)

Visualized Experimental Workflows
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The following diagrams illustrate the logical flow of the experimental protocols described above.

4 Workflow for Boiling Point Determination A
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Caption: Workflow for Micro-Boiling Point Determination.
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Caption: Workflow for Refractive Index Measurement.

/Workflow for Optical Rotation Measurement\

Calibrate polarimeter (zero reading)

:

Fill polarimeter cell with neat sample

:

Place cell in polarimeter

:

Rotate analyzer to find extinction point

:

Record observed rotation (a)

:

Calculate specific rotation [a]

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b143375?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for Optical Rotation Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143375#physical-properties-of-methyl-s-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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